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Compound of Interest

Compound Name: 4-Amino-1-Boc-piperidine

Cat. No.: B103825

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for
4-Amino-1-Boc-piperidine (CAS No: 87120-72-7).[1][2][3] The information herein is compiled
from various safety data sheets (SDS) to ensure a thorough understanding of the potential
hazards and the necessary precautions for its use in a laboratory or drug development setting.

Hazard Identification and Classification

4-Amino-1-Boc-piperidine is classified as a hazardous chemical.[3] The primary hazards
associated with this compound are its potential to cause severe skin burns, serious eye
damage, and respiratory irritation. It is also harmful if swallowed.[1][2]

GHS Hazard Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for hazard communication. The classifications for 4-Amino-1-Boc-
piperidine are summarized in the table below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]
H314: Causes severe skin

Skin Corrosion/Irritation Category 1B/ 2 burns and eye damage / H315:

Causes skin irritation[2][4]

Serious Eye Damage/Eye
o Category 1/2
[rritation

H318: Causes serious eye
damage / H319: Causes

serious eye irritation[2][4]

Specific Target Organ Toxicity -
) Category 3
Single Exposure

H335: May cause respiratory
irritation[1][2][4]

Hazard Pictograms and Signal Word

» Pictograms:

o GHSO05: Corrosion

o GHSO07: Exclamation Mark

» Signal Word: Danger[1][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Amino-1-Boc-piperidine is

provided in the table below.
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Property Value

Molecular Formula C10H20N202[1]

Molecular Weight 200.28 g/mol [1][2]
Appearance Light yellow to yellow solid[5]
Melting Point 44-48 °C

Boiling Point 80 °C at 0.037 mmHg
Solubility Insoluble in water.

tert-butyl 4-aminopiperidine-1-carboxylate, 1-
Synonyms L .
Boc-4-piperidinamine[1][2][6]

Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with 4-Amino-1-Boc-
piperidine.

Safe Handling Procedures

» Ventilation: Use only in a well-ventilated area, preferably under a chemical fume hood.[3]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles or a face shield, and a lab coat.[1][3] A NIOSH-approved respirator
may be necessary if ventilation is inadequate or if dust is generated.[3]

» Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in areas
where the chemical is handled or stored.[3]

» General Precautions: Avoid contact with skin, eyes, and clothing.[3] Avoid breathing dust.[1]
Minimize dust generation and accumulation.[3]

Storage Conditions

» Container: Keep the container tightly closed in a dry and well-ventilated place.[1]

e Temperature: Store in a cool place.[1]
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e Incompatible Materials: Store away from strong oxidizing agents, strong acids, acid
anhydrides, and acid chlorides.[3]

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is a critical step in ensuring laboratory safety. The following
decision tree can guide the user in selecting the correct PPE for handling 4-Amino-1-Boc-
piperidine.

Required PPE

Respiratory Protection:
- Use in Fume Hood
- Consider N95 Respirator

(Weighing or Transferring Powder?)—»(l’otemial for Dust Generation?
A

Minimum PPE:
- Lab Coat

- Safety Glasses

- Nitrile Gloves

z
S

Dissolving Solid?

Handling Solid Material?

Handling Solution? Reaction Setup/Workup?

Start: Assess Task

Potential for Splashing?

Enhanced Eye/Face Protection:
- Safety Goggles
- Face Shield

Click to download full resolution via product page
PPE Selection Workflow

Emergency Procedures
First Aid Measures

Immediate and appropriate first aid is essential in case of exposure. Always seek medical
attention after administering first aid.
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« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

e In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
plenty of water for at least 15 minutes. Consult a physician.[3]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a
POISON CENTER or doctor/physician.[1][3]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[1][3]

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

o Specific Hazards: Hazardous combustion products include carbon oxides and nitrogen
oxides (NOx).[1]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear for firefighting.[3]

Accidental Release Measures and Spill Cleanup
Protocol

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
Experimental Protocol: Spill Cleanup

o Evacuate and Secure the Area: Immediately alert others in the vicinity. Evacuate non-
essential personnel from the spill area. Restrict access to the area.

o Ensure Proper Ventilation: If the spill occurs outside of a fume hood, ensure the area is well-
ventilated. If safe to do so, open windows.
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» Don Personal Protective Equipment (PPE): At a minimum, wear a lab coat, chemical-
resistant gloves (nitrile is a common choice), and safety goggles. If there is a risk of dust
inhalation, a NIOSH-approved respirator is required.

o Contain the Spill: For solid spills, carefully sweep up the material to avoid generating dust.
For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads) to contain the spill.

e Collect the Spilled Material:

o Solids: Carefully sweep the material into a designated, labeled waste container. Use a
dustpan and brush. Avoid using a vacuum cleaner unless it is specifically designed for
hazardous dust.

o Liquids: Use absorbent pads or material to soak up the liquid. Place the contaminated
absorbent material into a labeled, sealable waste container.

o Decontaminate the Area: Once the bulk of the spill has been collected, decontaminate the
spill area with a suitable solvent (e.g., soap and water), followed by a final rinse with water.
Collect all decontamination materials for proper disposal.

o Dispose of Waste: All contaminated materials, including PPE, must be disposed of as
hazardous waste in accordance with local, state, and federal regulations.

e Report the Incident: Report the spill to the appropriate laboratory supervisor and
environmental health and safety (EHS) office.
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Chemical Spill Response Workflow
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Stability and Reactivity

» Reactivity: No specific reactivity data is available.
o Chemical Stability: The compound is stable under recommended storage conditions.[3]

e Incompatible Materials: Strong oxidizing agents, strong acids, acid anhydrides, and acid
chlorides.[3]

e Hazardous Decomposition Products: Under fire conditions, it may decompose to form carbon
oxides and nitrogen oxides (NOXx).[1]

Toxicological Information

Detailed toxicological studies on 4-Amino-1-Boc-piperidine are limited. Most safety data
sheets indicate "no data available" for acute toxicity, skin corrosion/irritation, serious eye
damage/irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, and
reproductive toxicity.[1] However, the classification as a skin and eye irritant/corrosive and a
respiratory irritant suggests that exposure should be minimized. The parent compound,
piperidine, is known to be corrosive.[7]
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Toxicological Endpoint

Data

Acute Toxicity

No data available[1]

Skin Corrosion/Irritation

Causes severe skin burns and eye damage /

Causes skin irritation[2][4]

Serious Eye Damage/Irritation

Causes serious eye damage / Causes serious
eye irritation[2][4]

Respiratory or Skin Sensitization

No data available[1]

Germ Cell Mutagenicity

No data available[1]

Carcinogenicity

No component of this product present at levels
greater than or equal to 0.1% is identified as a
probable, possible or confirmed human
carcinogen by IARC.[1]

Reproductive Toxicity

No data available[1]

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation[1][2][4]

Specific Target Organ Toxicity (Repeated

Exposure)

No data available[1]

Aspiration Hazard

No data available[1]

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

risk assessment, which should be conducted by qualified personnel before handling this

chemical. Always refer to the most current Safety Data Sheet (SDS) provided by the

manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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